Cas no 1803717-24-9 (Ethyl 4-cyano-2-fluoro-3-iodobenzoate)

• Product Name: Ethyl 4-cyano-2-fluoro-3-iodobenzoate
• CAS No: 1803717-24-9
• MF: C₁₀H₇FINO₂
• MW: 319.070958375931
• CID: 4957055
• Update Time: 2025-06-15

Ethyl 4-cyano-2-fluoro-3-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-fluoro-3-iodobenzoate

• Inchi： 1S/C10H7FINO2/c1-2-15-10(14)7-4-3-6(5-13)9(12)8(7)11/h3-4H,2H2,1H3
• InChI Key： PGTBKIUZKZAIJU-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)C=CC(C(=O)OCC)=C1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.6
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 4-cyano-2-fluoro-3-iodobenzoate

Ethyl 4-cyano-2-fluoro-3-iodobenzoate (CAS No. 1803717-24-9): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-cyano-2-fluoro-3-iodobenzoate (CAS No. 1803717-24-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and versatile reactivity. This compound, characterized by its cyano, fluoro, and iodo substituents, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its molecular structure not only facilitates diverse chemical transformations but also enhances its utility in drug development, particularly in the creation of novel therapeutic agents targeting complex diseases.

The presence of multiple functional groups in Ethyl 4-cyano-2-fluoro-3-iodobenzoate makes it an invaluable building block for medicinal chemists. The cyano group (-CN) introduces a polar character to the molecule, which can be exploited in designing molecules with improved solubility and bioavailability. Additionally, the fluoro substituent (-F) is well-known for its ability to modulate metabolic stability and binding affinity, making it a preferred choice in the development of pharmacologically active compounds. The iodo group (-I), on the other hand, provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing complex organic frameworks.

In recent years, there has been a surge in research focused on leveraging halogenated aromatic compounds like Ethyl 4-cyano-2-fluoro-3-iodobenzoate for the development of innovative drug candidates. The compound's ability to undergo sequential functionalization has made it particularly attractive for the synthesis of small molecule inhibitors targeting enzymes involved in critical biological pathways. For instance, studies have demonstrated its utility in generating derivatives with potential antitumor and anti-inflammatory properties. The cyano group can be readily converted into amides or carboxylic acids, while the iodo substituent allows for the introduction of aryl or vinyl groups through palladium-catalyzed reactions.

One of the most compelling aspects of Ethyl 4-cyano-2-fluoro-3-iodobenzoate is its role in the synthesis of kinase inhibitors, which are widely used in cancer therapy. The combination of fluoro and cyano groups has been shown to enhance binding interactions with target proteins, leading to more potent and selective drug candidates. Furthermore, the iodo moiety enables further derivatization to fine-tune pharmacokinetic properties, such as metabolic clearance and tissue distribution. These attributes have positioned this compound as a cornerstone in the quest for next-generation kinase inhibitors that exhibit improved efficacy and reduced side effects.

The pharmaceutical industry has also explored the use of Ethyl 4-cyano-2-fluoro-3-iodobenzoate in the development of antiviral and antibacterial agents. The unique electronic environment created by the cyano, fluoro, and iodo substituents allows for precise tuning of molecular interactions with viral proteases and bacterial enzymes. By modifying these functional groups, researchers have been able to design molecules that disrupt essential viral replication cycles or bacterial metabolic pathways. This underscores the compound's versatility as a scaffold for generating novel antimicrobial agents capable of overcoming existing drug resistance mechanisms.

Advances in synthetic methodologies have further expanded the applications of Ethyl 4-cyano-2-fluoro-3-iodobenzoate. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled faster and more efficient production of derivatives tailored for specific therapeutic targets. These innovations not only accelerate drug discovery but also reduce costs associated with traditional batch processing methods. As a result, pharmaceutical companies are increasingly incorporating this compound into their libraries for high-throughput screening (HTS) campaigns aimed at identifying lead compounds with promising biological activity.

The growing interest in halogenated benzoates like Ethyl 4-cyano-2-fluoro-3-iodobenzoate is also driven by their potential in materials science applications beyond pharmaceuticals. For instance, these compounds can serve as precursors for synthesizing advanced polymers with tailored electronic properties. The fluoro group's ability to impart hydrophobicity makes it particularly useful in developing water-resistant coatings and adhesives. Similarly, the cyano group can be incorporated into polymers to enhance thermal stability and mechanical strength.

In conclusion, Ethyl 4-cyano-2-fluoro-3-iodobenzoate (CAS No. 1803717-24-9) represents a multifaceted compound with significant implications across multiple domains of chemistry and medicine. Its unique structural features enable diverse synthetic transformations, making it an indispensable tool for medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new applications for this versatile intermediate, its importance is likely to grow even further, driving innovation in drug discovery and materials science alike.